1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride

• CAS No.: 93336-22-2
• Molecular Formula: C9H13ClN2O
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 3-(2-methylpyridin-1-ium-1-yl)propanamide;chloride
• InChI: InChI=1S/C9H12N2O.ClH/c1-8-4-2-3-6-11(8)7-5-9(10)12;/h2-4,6H,5,7H2,1H3,(H-,10,12);1H
• InChI Key: GYVUOLVANGZGAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=[N+]1CCC(=O)N.[Cl-]

Description

1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride is a chemical compound with a unique structure that includes a pyridinium ring substituted with an amino-oxopropyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride typically involves the reaction of 2-methylpyridine with a suitable amino-oxopropylating agent under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is isolated by precipitation or crystallization .

Industrial Production Methods

Industrial production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis or the use of automated reactors. These methods ensure higher yields and purity of the final product while minimizing waste and reducing production costs .

Chemical Reactions Analysis

Types of Reactions

1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

Reduction: The oxo group can be reduced to form hydroxyl derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction may produce hydroxyl derivatives .

Scientific Research Applications

1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 1-(3-Amino-3-oxopropyl)-3-cyanopyridinium
• 1-(3-Amino-3-oxopropyl)-4-cyanopyridin-1-ium chloride
• 3-(3-Amino-3-oxopropyl)-2-[[1-methyl-2-(p-tolyl)-1H-indol-3-yl]azo]benzothiazolium chloride

Uniqueness

1-(3-Amino-3-oxopropyl)-2-methylpyridin-1-ium chloride is unique due to its specific substitution pattern on the pyridinium ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .